Cas no 51925-17-8 (Naphtho[1,2-b]thiophene-2-carboxylic acid, ethyl ester)

Naphtho[1,2-b]thiophene-2-carboxylic acid, ethyl ester is a fused heterocyclic compound featuring a naphthothiophene core with an ester functional group. This structure imparts unique electronic and steric properties, making it valuable as an intermediate in organic synthesis, particularly for constructing polycyclic aromatic systems. The ethyl ester moiety enhances solubility in organic solvents, facilitating further derivatization. Its rigid aromatic framework contributes to stability under various reaction conditions, while the thiophene ring offers potential for conjugation in materials chemistry. This compound is often utilized in the development of optoelectronic materials, pharmaceuticals, and ligands for catalytic applications due to its tunable reactivity and structural versatility.

Naphtho[1,2-b]thiophene-2-carboxylic acid, ethyl ester structure

51925-17-8 structure

Product Name:Naphtho[1,2-b]thiophene-2-carboxylic acid, ethyl ester

CAS No:51925-17-8

MF:C₁₅H₁₂O₂S

MW:256.319582939148

CID:361055

PubChem ID:695058

Update Time:2025-06-07

Naphtho[1,2-b]thiophene-2-carboxylic acid, ethyl ester Chemical and Physical Properties

Names and Identifiers

- Naphtho[1,2-b]thiophene-2-carboxylic acid, ethyl ester
- ethyl benzo[g][1]benzothiole-2-carboxylate
- ethylnaphtho[1,2-b]thiophene-2-carboxylate
- 51925-17-8
- BDBM76378
- CCG-249820
- ethyl naphtho[1,2-b]thiophene-2-carboxylate
- 2-benzo[g][1]benzothiolecarboxylic acid ethyl ester;hexanedioic acid
- adipic acid;benzo[g]benzothiophene-2-carboxylic acid ethyl ester
- ethyl benzo[g][1]benzothiole-2-carboxylate;hexanedioic acid
- CHEMBL2219649
- DTXSID20351263
- AA-516/25012033
- cid_9549107
- Inchi： 1S/C15H12O2S/c1-2-17-15(16)13-9-11-8-7-10-5-3-4-6-12(10)14(11)18-13/h3-9H,2H2,1H3
- InChI Key： RNHHICBDWVELEF-UHFFFAOYSA-N
- SMILES： S1C(C(=O)OCC)=CC2=CC=C3C=CC=CC3=C12

Computed Properties

Exact Mass: 256.05586
Monoisotopic Mass: 256.05580079g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 318
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.7
Topological Polar Surface Area: 54.5Å²

Experimental Properties

PSA: 26.3

Naphtho[1,2-b]thiophene-2-carboxylic acid, ethyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1629435-1g	Ethyl naphtho[1,2-b]thiophene-2-carboxylate	51925-17-8	98%	1g	￥4886.00	2024-05-10
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1629435-5g	Ethyl naphtho[1,2-b]thiophene-2-carboxylate	51925-17-8	98%	5g	￥17080.00	2024-05-10